![molecular formula C22H22N2O4S B2920545 4-[(2,5-dimethylphenyl)sulfonylamino]-N-(2-methoxyphenyl)benzamide CAS No. 690643-60-8](/img/structure/B2920545.png)
4-[(2,5-dimethylphenyl)sulfonylamino]-N-(2-methoxyphenyl)benzamide
Overview
Description
“4-[(2,5-dimethylphenyl)sulfonylamino]-N-(2-methoxyphenyl)benzamide” is a chemical compound with the molecular formula C15H16N2O3S . It is a type of benzamide, which is a class of compounds containing a benzene ring attached to an amide functional group .
Synthesis Analysis
The synthesis of benzamides, including “this compound”, can be achieved through direct condensation of carboxylic acids and amines in the presence of diatomite earth@IL/ZrCl4 under ultrasonic irradiation . This method is considered green, rapid, mild, and highly efficient .Scientific Research Applications
Synthesis and Biological Evaluation
- Synthesis of Benzenesulfonamide Derivatives : A study highlighted the synthesis of novel benzenesulfonamide derivatives, which exhibited significant in vitro antitumor activity against HepG2 and MCF-7 cell lines. This research underscores the therapeutic potential of sulfonamide compounds in cancer treatment (Fahim & Shalaby, 2019).
Environmental Applications
- Adsorption Resins for Environmental Cleanup : Research into tertiary amine-functionalized adsorption resins, synthesized using benzenesulfonamide derivatives, demonstrated their efficacy in removing benzophenone-4 from water, suggesting applications in environmental remediation (Zhou et al., 2018).
Fluorescent Probes
- Development of Fluorescent Molecular Probes : Studies on solvatochromic dyes, which include sulfonamide groups, have led to the development of highly sensitive fluorescent probes for biological research, indicating the utility of such compounds in studying various biological events and processes (Diwu et al., 1997).
Antimicrobial and Anticancer Activities
- Antimicrobial and Anticancer Compounds : A variety of benzenesulfonamide derivatives have been synthesized and screened for their antimicrobial and anticancer activities. Some compounds have shown promising results, illustrating the potential of sulfonamide derivatives in developing new therapeutic agents (Ghorab et al., 2017).
Enzyme Inhibition
- Carbonic Anhydrase and Acetylcholinesterase Inhibition : Sulfonamide derivatives have been evaluated for their inhibitory effects on carbonic anhydrase and acetylcholinesterase, enzymes of interest in the treatment of conditions such as glaucoma and Alzheimer's disease. This research area demonstrates the potential of sulfonamide compounds in designing enzyme inhibitors with therapeutic applications (Ozgun et al., 2019).
Safety and Hazards
properties
IUPAC Name |
4-[(2,5-dimethylphenyl)sulfonylamino]-N-(2-methoxyphenyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O4S/c1-15-8-9-16(2)21(14-15)29(26,27)24-18-12-10-17(11-13-18)22(25)23-19-6-4-5-7-20(19)28-3/h4-14,24H,1-3H3,(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUPDJFZOKSYMAT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=CC=C(C=C2)C(=O)NC3=CC=CC=C3OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-fluorobenzo[d]thiazol-2-yl)-1-((4-fluorophenyl)sulfonyl)piperidine-4-carboxamide](/img/structure/B2920466.png)
![3-(4-Methoxyphenyl)-3-[(2,2,2-trifluoroacetyl)amino]propanamide](/img/structure/B2920469.png)
![2-Chloro-1-[3-cyclopropyl-3-(2,2-difluoroethyl)azetidin-1-yl]propan-1-one](/img/structure/B2920477.png)
![N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide](/img/structure/B2920478.png)
![5-Chloro-3-fluoro-2-[(1-methylpiperidin-4-yl)methoxy]pyridine](/img/structure/B2920481.png)
![1-((1-(1-(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carbonyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one](/img/structure/B2920484.png)
